Cas no 2171176-69-3 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid
• CAS No: 2171176-69-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6258353
• PubChem ID: 165736357
• Update Time: 2025-05-22

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopropyl}acetic acid
• 2171176-69-3
• EN300-1578901

• Inchi： 1S/C26H30N2O5/c1-16(2)22(13-23(29)28-26(11-12-26)14-24(30)31)27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m1/s1
• InChI Key： WEMSIALABOYLFD-JOCHJYFZSA-N
• SMILES： OC(CC1(CC1)NC(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid

Research Briefing on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS: 2171176-69-3)

The compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS: 2171176-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound focuses on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the cyclopropyl moiety enhances the stability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved resistance to enzymatic degradation, making them promising candidates for therapeutic peptides with enhanced pharmacokinetic properties.

Another notable application of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid is in the development of protease inhibitors. Researchers have utilized its structural features to design inhibitors targeting specific proteases involved in diseases such as cancer and viral infections. For instance, a recent preprint on bioRxiv highlighted its incorporation into a novel inhibitor of SARS-CoV-2 main protease, showing potent activity in vitro. The study emphasized the compound's ability to form stable interactions with the protease active site, thereby blocking viral replication.

In addition to its therapeutic potential, this compound has also been investigated for its utility in chemical biology tools. A 2024 paper in ACS Chemical Biology reported its use as a fluorescent probe for tracking protein-protein interactions in live cells. The Fmoc group's inherent fluorescence, combined with the compound's modular synthesis, allows for versatile labeling strategies in imaging studies.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid. Recent efforts have focused on developing greener synthetic routes, such as microwave-assisted reactions, to improve yield and reduce environmental impact. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, outlined a scalable process with a 75% yield, paving the way for larger-scale applications.

In conclusion, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopropyl}acetic acid (CAS: 2171176-69-3) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and chemical biology, with ongoing studies continuing to uncover new potentials. Future research directions may include further optimization of its synthetic routes and exploration of its utility in emerging therapeutic areas.